Cas no 12116-28-8 (Manganese, [(1,2,3,4,5-h)-1-acetyl-2,4-cyclopentadien-1-yl]tricarbonyl-)

Manganese, [(1,2,3,4,5-h)-1-acetyl-2,4-cyclopentadien-1-yl]tricarbonyl- Properties

Names and Identifiers

• Manganese, [(1,2,3,4,5-h)-1-acetyl-2,4-cyclopentadien-1-yl]tricarbonyl-
• Acetylcyclopentadienylmanganese(I) tricarbonyl
• carbon monoxide,1-cyclopenta-2,4-dien-1-ylideneethanolate,manganese
• DTXSID90504547
• carbon monoxide;1-cyclopenta-2,4-dien-1-ylideneethanolate;manganese
• 12116-28-8
• +Expand

• InChIKey： XVVOHXHJKMXSAU-UHFFFAOYSA-M
• Inchi： InChI=1S/C7H8O.3CO.Mn/c1-6(8)7-4-2-3-5-7;3*1-2;/h2-5,8H,1H3;;;;/p-1
• SMILES： [Mn].[C-]#[O+].[C-]#[O+].[C-]#[O+].C/C(=C1\C=CC=C\1)/[O-]

Computed Properties

• Exact Mass: 245.97200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 245.972477g/mol
• Heavy Atom Count: 15
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: -1
• Topological Polar Surface Area: 26.1Ų

Experimental Properties

• LogP: 0.35670
• PSA: 17.07000
• Melting Point: 41-46 °C(lit.)
• Flash Point: 110 °C
• Color/Form: Not available
• Solubility: Not available